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Compound of Interest

Compound Name: 2-(Bromomethyl)acrylic acid

Cat. No.: B041221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial landscape for 2-
(Bromomethyl)acrylic acid, focusing on supplier availability and purity levels. It is designed to

assist researchers, scientists, and professionals in drug development in sourcing this critical

reagent. The guide also details a representative experimental protocol for the synthesis and

purity analysis of this compound, crucial for ensuring the quality and consistency of research

and development activities.

Commercial Suppliers and Purity Levels
2-(Bromomethyl)acrylic acid (CAS No. 72707-66-5) is a valuable building block in organic

synthesis, particularly in the preparation of polymers and functionalized molecules. Several

chemical suppliers offer this reagent at various purity levels. The following table summarizes

the offerings from prominent commercial vendors. It is important to note that availability and

specifications can change, and direct inquiry with the suppliers is always recommended for the

most current information.
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Supplier
Catalog
Number

Stated Purity
Available
Quantities

Analytical
Method for
Purity

Sigma-Aldrich 212970 98% 1 g, 10 g

Not explicitly

stated on product

page, but

typically GC or

HPLC

TCI America B4048 >98.0% (GC)(T) 5 g, 25 g

Gas

Chromatography

(GC)

HANGZHOU

LEAP CHEM

CO., LTD.

Varies 99.00% Inquiry for details Not specified

Henan Lihao

Chem Plant

Limited

Varies Not specified Inquiry for details Not specified

Experimental Protocols
Synthesis of 2-(Bromomethyl)acrylic Acid
A reliable method for the synthesis of 2-(Bromomethyl)acrylic acid has been reported in

Organic Syntheses, a peer-reviewed source for detailed and reproducible experimental

procedures. The following is a summary of the protocol.

Reaction Scheme:

Procedure:

Reaction Setup: A 500-mL, three-necked, round-bottomed flask is equipped with a magnetic

stirrer, a fractional distillation head, a condenser, and thermometers.

Reagents: Diethyl bis(hydroxymethyl)malonate (55.0 g, 0.25 mol) and 47-49% hydrobromic

acid (142 mL, 1.25 mol) are added to the flask.
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Heating and Distillation: The mixture is heated to maintain a liquid temperature between 85

and 90°C. A mixture of ethyl bromide and water will distill off over the course of 1.5-2 hours.

Reflux: The remaining residue is boiled for an additional 10 hours, maintaining the

temperature between 85-90°C.

Concentration: The reaction mixture is then concentrated using a rotary evaporator at 65-

70°C and 10-15 mm pressure to remove approximately 100 mL of water.

Crystallization: The residue is cooled in a refrigerator overnight to induce crystallization.

Isolation and Drying: The crystalline product is collected by filtration in the cold and air-dried

to yield 2-(Bromomethyl)acrylic acid. The reported yield is approximately 43%, with a

melting point of 71-73°C.

Purification:

The crude product is reported to be almost pure. For further purification, it can be recrystallized

from a solvent like Skelly-solve B or purified by sublimation.

Purity Analysis: A Representative HPLC Method
While specific quality control protocols are proprietary to each supplier, a general and robust

method for the purity analysis of acrylic acid derivatives can be performed using High-

Performance Liquid Chromatography (HPLC). The following is a representative protocol based

on established methods for similar compounds.[1][2][3]

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) system equipped with a UV detector.

Reverse-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Chromatographic Conditions:

Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% phosphoric

acid to suppress ionization.[1]
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Gradient Program: A typical gradient might start at 95% A and 5% B, ramping to 100% B

over 15-20 minutes, followed by a re-equilibration step.

Flow Rate: 1.0 mL/min.

Column Temperature: 30-40°C.

Detection Wavelength: 210 nm.[4]

Injection Volume: 10 µL.

Sample and Standard Preparation:

Standard Preparation: A stock solution of high-purity 2-(Bromomethyl)acrylic acid
reference standard is prepared in the mobile phase or a suitable solvent like a

water/acetonitrile mixture. A series of dilutions are made to create a calibration curve.

Sample Preparation: A known weight of the 2-(Bromomethyl)acrylic acid sample is

dissolved in the mobile phase to a known volume. The solution may need to be filtered

through a 0.45 µm syringe filter before injection.

Data Analysis:

The purity of the sample is determined by comparing the peak area of the main component in

the sample chromatogram to the calibration curve generated from the reference standards.

Impurities will appear as separate peaks, and their percentage can be estimated based on their

peak areas relative to the main peak (area percent method).

Logical Workflow for Supplier Selection
The selection of a suitable commercial supplier for 2-(Bromomethyl)acrylic acid often

involves a logical decision-making process based on the specific requirements of the research

or development project. The following diagram illustrates a typical workflow.
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Define Project Requirements

Purity Specification
(e.g., >98%)

Required Quantity
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Identify Potential Suppliers

Evaluate Supplier Offerings

Compare Purity & Analytical Data
(CoA, GC/HPLC) Compare Price per Gram Check Stock & Lead Time

Select Optimal Supplier

Procure Material

In-house Quality Control
(Confirm Purity)

Proceed with Research/
Development

Click to download full resolution via product page

Caption: Workflow for selecting a commercial supplier of 2-(Bromomethyl)acrylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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